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A Technical Guide to Recombinant Ecallantide
Production in Pichia pastoris
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the expression and purification of Ecallantide, a

recombinant Kunitz-domain peptide, using the Pichia pastoris expression system. Ecallantide
is a potent, reversible inhibitor of plasma kallikrein and is utilized in the treatment of acute

attacks of hereditary angioedema (HAE)[1][2][3]. The methylotrophic yeast P. pastoris serves

as a highly effective host for producing this 60-amino acid polypeptide, ensuring proper folding

and secretion[3][4][5].

Ecallantide and its Mechanism of Action
Ecallantide is a small recombinant protein, with a molecular weight of 7054 Da, synthesized in

the yeast Pichia pastoris[3]. It functions by specifically and reversibly binding to plasma

kallikrein, thereby blocking its active site[3][4]. This inhibition prevents the conversion of high-

molecular-weight kininogen (HMWK) to bradykinin[3][6][7]. In hereditary angioedema, a

deficiency in C1 esterase inhibitor leads to unregulated plasma kallikrein activity and excessive

bradykinin production, which in turn causes increased vascular permeability and localized

swelling[2][4]. By inhibiting kallikrein, Ecallantide effectively reduces bradykinin levels,

mitigating the symptoms of acute HAE attacks[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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